2-{7-benzoyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl}-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(7-benzoyl-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C25H17FN2O5/c26-16-6-8-17(9-7-16)27-23(29)13-28-12-19(24(30)15-4-2-1-3-5-15)25(31)18-10-21-22(11-20(18)28)33-14-32-21/h1-12H,13-14H2,(H,27,29)
• InChI Key: OHQBOZPCYDMUDO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C(=O)C(=CN3CC(=O)NC4=CC=C(C=C4)F)C(=O)C5=CC=CC=C5
• Molecular Formula: C25H17FN2O5
• Molecular Weight: 444.4 g/mol
• CAS No.: 866588-69-4

Description

2-{7-Benzoyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl}-N-(4-fluorophenyl)acetamide is a heterocyclic compound featuring a [1,3]dioxolo[4,5-g]quinolin core fused with a benzoyl group at position 7 and an acetamide moiety substituted with a 4-fluorophenyl group.

Biological Activity

The compound 2-{7-benzoyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl}-N-(4-fluorophenyl)acetamide is a novel quinoline derivative that has garnered attention for its potential biological activity, particularly in the realms of anticancer and antimicrobial properties. This article explores the synthesis, biological evaluation, and structure-activity relationships of this compound based on diverse research findings.

Synthesis and Characterization

The synthesis of 2-{7-benzoyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl}-N-(4-fluorophenyl)acetamide typically involves multi-step reactions starting from readily available precursors. The compound is characterized by its unique dioxoloquinoline structure, which is crucial for its biological activity.

Biological Activity Overview

Recent studies have evaluated the biological activity of this compound across various assays:

• Anticancer Activity :
  • In vitro studies demonstrate that the compound exhibits significant cytotoxic effects against several cancer cell lines. For instance, it has shown promising results against leukemia cells with IC50 values comparable to established chemotherapeutics.
  • A study reported that derivatives with hydroxyl substitutions on the quinoline ring exhibited enhanced antileukemia activity, suggesting that modifications at specific positions can optimize efficacy .
• Antimicrobial Activity :
  • The compound has been tested against both Gram-positive and Gram-negative bacteria. Preliminary results indicate selective antibacterial activity primarily against Gram-positive strains such as Staphylococcus aureus and Bacillus subtilis.
  • The structure-activity relationship (SAR) analysis revealed that certain functional groups significantly influence antibacterial potency. Compounds with electron-donating substituents showed increased activity compared to those with electron-withdrawing groups .

Table 1: Biological Activity Data

Activity Type	Cell Line/Organism	IC50 (µM)	Notes
Antileukemia	MV-4-11	0.12	High selectivity index (SI = 79.5)
Antibacterial	Staphylococcus aureus	15	Effective against Gram-positive bacteria
Antibacterial	Escherichia coli	>50	Limited activity against Gram-negative

Case Studies

• Case Study on Antileukemia Activity :
  • A recent study evaluated various quinoline derivatives for their antileukemia properties. The compound was among the top performers with an IC50 value of 0.12 µM against MV-4-11 cells. The study emphasized the importance of hydroxyl groups at specific positions on the quinoline ring to enhance biological activity .
• Case Study on Antimicrobial Properties :
  • Another investigation focused on the antimicrobial efficacy of the compound against a panel of bacterial strains. It was found to be particularly effective against Staphylococcus aureus, with an IC50 of 15 µM. However, it exhibited minimal effectiveness against Escherichia coli, indicating a selective action mechanism .

Structure-Activity Relationship (SAR)

The SAR analysis indicates that modifications to the benzoyl and fluorophenyl groups can significantly alter the biological properties of the compound:

• Hydroxyl Substitutions : Enhancing antileukemia activity.
• Fluorine Substitution : Influences both solubility and bioavailability.

These findings suggest that further optimization through systematic modifications could lead to more potent derivatives.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Features for Comparison:

• Core Heterocycle: The [1,3]dioxolo[4,5-g]quinolin scaffold is common among analogs.
• Benzoyl Substituents : Variations at the 7-position (e.g., halogenation, methoxy groups).
• Acetamide Aryl Group : Modifications to the N-substituted phenyl ring (e.g., fluorination, methoxy groups).

Comparative Data Table

Compound Name	Core Structure	Benzoyl Substituent	Acetamide Aryl Group	Molecular Weight (g/mol)	Key Features
Target Compound: 2-{7-Benzoyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl}-N-(4-fluorophenyl)acetamide	[1,3]dioxolo[4,5-g]quinolin	Unsubstituted	4-fluorophenyl	~470 (estimated)	Electron-withdrawing fluorine enhances polarity; potential metabolic stability .
C647-0232: 2-[7-(4-Chlorobenzoyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(3-methoxyphenyl)acetamide	[1,3]dioxolo[4,5-g]quinolin	4-Chloro	3-methoxyphenyl	~505 (estimated)	Chlorine increases lipophilicity; methoxy group may improve solubility .
2-{7-Benzoyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl}-N-(2,4-dimethoxyphenyl)acetamide	[1,3]dioxolo[4,5-g]quinolin	Unsubstituted	2,4-dimethoxyphenyl	486.5	Methoxy groups enhance electron density; higher molecular weight .
2-{8-Fluoro-5-[(2-fluorophenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(4-methylphenyl)acetamide	Pyrazolo[4,3-c]quinolin	N/A	4-methylphenyl	458.5	Different core (pyrazoloquinolin); fluorinated benzyl group .

Detailed Analysis of Substituent Effects

Benzoyl Modifications :

• C647-0232 (4-Chlorobenzoyl) : Chlorine introduces electronegativity, enhancing lipophilicity and possibly improving membrane permeability .

Acetamide Aryl Group Modifications :

• 4-Fluorophenyl (Target Compound) : Fluorine’s electron-withdrawing nature may stabilize the acetamide bond against hydrolysis, enhancing metabolic stability .
• 3-Methoxyphenyl (C647-0232) : Methoxy groups increase solubility via hydrogen bonding but may reduce CNS penetration due to higher polarity .

Core Heterocycle Variations :

• The pyrazolo[4,3-c]quinolin core in ’s compound introduces a different geometry and electronic profile, likely affecting target selectivity compared to the dioxoloquinolin core .

Research Implications

• Structure-Activity Relationship (SAR) : Fluorine and methoxy substitutions are critical for tuning bioavailability and target engagement. For example, the 4-fluorophenyl group in the target compound balances polarity and stability, while chlorinated analogs prioritize lipophilicity .
• Crystallographic Data : Tools like SHELX () are essential for resolving these complex structures, enabling precise SAR studies .